Cas no 159266-09-8 (1,3-Propanediol, 1-(4-chlorophenyl)-)

• Product Name: 1,3-Propanediol, 1-(4-chlorophenyl)-
• CAS No: 159266-09-8
• MF: C₉H₁₁ClO₂
• MW: 186.635442018509
• CID: 1338396
• PubChem ID: 10330082
• Update Time: 2025-11-02

1,3-Propanediol, 1-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-chlorophenyl)-
• SCHEMBL3185372
• 1-(4-chlorophenyl)propane-1,3-diol
• (S)-1-(4-Chlorophenyl)-1,3-propanediol
• 159266-09-8
• LXYVQNOBTVGBGC-UHFFFAOYSA-N
• 172201-08-0
• 1-(4-chorophenyl)-1,3-propanediol
• SY348541
• 1-(4-chlorophenyl)-1,3-Propanediol
• DA-09742

• Inchi： 1S/C9H11ClO2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-4,9,11-12H,5-6H2
• InChI Key： LXYVQNOBTVGBGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCO)O

Computed Properties

• Exact Mass: 186.04483
• Monoisotopic Mass: 186.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Additional information on 1,3-Propanediol, 1-(4-chlorophenyl)-

Comprehensive Guide to 1,3-Propanediol, 1-(4-chlorophenyl)- (CAS No. 159266-09-8): Properties, Applications, and Market Insights

1,3-Propanediol, 1-(4-chlorophenyl)- (CAS No. 159266-09-8) is a specialized organic compound with a unique structure that combines a propanediol backbone with a 4-chlorophenyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly exploring its potential as a building block for more complex molecules, particularly in drug discovery and material science.

The molecular formula of 1,3-Propanediol, 1-(4-chlorophenyl)- is C9H11ClO2, with a molecular weight of 186.63 g/mol. Its structure features a hydroxyl group at both ends of the three-carbon chain, making it a diol, while the aromatic chlorophenyl group introduces unique electronic and steric properties. This combination of features makes the compound particularly interesting for hydrogen bonding interactions and π-π stacking in various applications.

In the pharmaceutical industry, 1,3-Propanediol, 1-(4-chlorophenyl)- has shown promise as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). The presence of both hydroxyl groups and the chlorinated aromatic ring allows for multiple modification sites, making it valuable for creating derivatives with tailored biological activities. Recent studies have explored its potential in developing new antimicrobial agents and central nervous system drugs, aligning with current healthcare trends focusing on antibiotic resistance and neurological disorders.

The agrochemical sector has also shown interest in 1,3-Propanediol, 1-(4-chlorophenyl)- as a potential precursor for novel crop protection agents. The chlorophenyl moiety is a common feature in many pesticides and herbicides, and researchers are investigating whether this compound could lead to more environmentally friendly alternatives to existing products. This aligns with the growing global demand for sustainable agriculture solutions and reduced environmental impact from farming practices.

From a material science perspective, 1,3-Propanediol, 1-(4-chlorophenyl)- offers interesting possibilities for creating specialized polymers. The compound's dual hydroxyl functionality makes it suitable as a monomer for polycondensation reactions, potentially yielding materials with unique thermal and mechanical properties. The aromatic component could impart enhanced rigidity and thermal stability to resulting polymers, making them potentially useful in high-performance applications.

The synthesis of 1,3-Propanediol, 1-(4-chlorophenyl)- typically involves the reaction of 4-chlorobenzaldehyde with ethylene oxide or similar reagents, followed by reduction steps. Recent advancements in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact. These developments are particularly relevant given the current industry focus on sustainable chemical production and reduced carbon footprints.

Quality control for 1,3-Propanediol, 1-(4-chlorophenyl)- typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to ensure purity and confirm structural identity. The compound generally appears as a colorless to pale yellow liquid at room temperature, with specific physical properties that make it suitable for various industrial processes. Proper storage conditions typically recommend protection from moisture and extreme temperatures to maintain stability.

The market for 1,3-Propanediol, 1-(4-chlorophenyl)- has shown steady growth in recent years, driven by increasing demand from the pharmaceutical and specialty chemical sectors. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities and growing agrochemical production. The compound's relative novelty means that patent landscapes and production capacities are still evolving, creating opportunities for manufacturers who can establish reliable supply chains.

Safety considerations for handling 1,3-Propanediol, 1-(4-chlorophenyl)- include standard laboratory precautions such as proper ventilation and personal protective equipment. While not classified as highly hazardous, its material safety data sheet recommends avoiding prolonged skin contact and inhalation of vapors. These safety profiles make it relatively straightforward to work with compared to more reactive intermediates, contributing to its growing popularity in research and industrial applications.

Future research directions for 1,3-Propanediol, 1-(4-chlorophenyl)- are likely to focus on expanding its utility in drug discovery and exploring its potential in advanced material applications. The compound's structural features make it particularly interesting for developing targeted therapies and smart materials, areas that are currently receiving significant research funding worldwide. As synthetic methodologies continue to improve, we can expect to see more efficient production processes and novel derivatives emerging in the coming years.

For researchers and manufacturers interested in 1,3-Propanediol, 1-(4-chlorophenyl)-, it's important to stay updated on the latest developments in its applications and synthesis. The compound represents an excellent example of how relatively simple chemical structures can offer diverse possibilities when strategically modified. Its growing importance in multiple industries suggests that 159266-09-8 will remain a compound of significant interest in both academic and industrial chemistry circles for the foreseeable future.